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Compound of Interest

Compound Name: Phenylglyoxylic acid-13C8

Cat. No.: B15554852

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Phenylglyoxylic acid-13C8. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance. The disposal protocol for
Phenylglyoxylic acid-13C8 is governed by its chemical properties as a skin and eye irritant,
rather than its isotopic label. The 13C isotope is stable and not radioactive, therefore no special
precautions for radioactivity are necessary.[1][2]

Chemical Safety and Hazard Information

Before handling Phenylglyoxylic acid-13C8, it is crucial to be aware of its inherent hazards.
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Hazard Classification Description Precautionary Statements

P264: Wash hands thoroughly
after handling. P280: Wear
protective gloves/protective
clothing/eye protection/face
Skin Irritation (Category 2) Causes skin irritation. protection. P302+P352: IF ON
SKIN: Wash with plenty of
soap and water. P362: Take off
contaminated clothing and

wash before reuse.

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN

Serious Eye Irritation ) o ] ) )
Causes serious eye irritation. EYES: Rinse cautiously with

(Category 2A) .
water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

Source: Information synthesized from multiple Safety Data Sheets (SDS) for Phenylglyoxylic
Acid.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of Phenylglyoxylic acid-13C8
in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves (e.qg., nitrile), safety
glasses or goggles, and a lab coat.

2. Waste Segregation and Collection:

e Solid Waste:
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o Collect un-used or waste Phenylglyoxylic acid-13C8 solid in a designated, leak-proof,
and clearly labeled hazardous waste container.

o The container should be made of a material compatible with the chemical.

o Do not mix with other waste streams unless compatibility has been verified.

e Contaminated Materials:

o Dispose of any items grossly contaminated with Phenylglyoxylic acid-13C8 (e.g., weigh
boats, pipette tips, gloves) as hazardous chemical waste.

o Place these items in the same designated hazardous waste container as the solid
chemical.

e Solutions:

o Agueous or solvent solutions of Phenylglyoxylic acid-13C8 should be collected in a
designated hazardous liquid waste container.

o Ensure the container is properly vented if necessary and is compatible with the solvent
used.

o Do not dispose of Phenylglyoxylic acid-13C8 solutions down the drain.[3]

3. Waste Container Labeling:

» Label the hazardous waste container clearly with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Phenylglyoxylic acid-13C8"

[¢]

The approximate quantity of waste.

The date the waste was first added to the container.

[e]

o

The associated hazards (e.qg., "Irritant").
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4. Storage of Hazardous Waste:

o Store the sealed hazardous waste container in a designated satellite accumulation area.
e This area should be away from general lab traffic and incompatible materials.

o Ensure the container is kept closed except when adding waste.

5. Waste Disposal Request:

¢ Once the waste container is full, or if it has been in storage for a prolonged period (consult
your institution's guidelines, often up to one year is permissible for partially filled containers
in a satellite accumulation area), arrange for its disposal through your institution's
Environmental Health and Safety (EHS) office or equivalent department.[4]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.
Accidental Spill Response

In the event of a spill, follow these procedures:

o Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
» Ventilate: Ensure the area is well-ventilated.

» Containment:

o For small spills, use an inert absorbent material (e.g., vermiculite, sand, or universal
absorbent pads) to contain and soak up the material.

o Avoid raising dust if the spill is a solid.
e Collection:

o Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.

e Decontamination:
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o Clean the spill area with a suitable solvent (e.g., soap and water, or as recommended by
your institution's safety protocols), and collect the cleaning materials for disposal as
hazardous waste.

e Reporting: Report the spill to your laboratory supervisor and EHS office as per your

institution's policy.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Phenylglyoxylic acid-13C8.
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Caption: Disposal workflow for Phenylglyoxylic acid-13C8.

Disclaimer: This information is intended as a guide. Always consult your institution's specific
safety and disposal protocols, as well as local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Phenylglyoxylic Acid-13C8: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554852#phenylglyoxylic-acid-13c8-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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